Cas no 2173991-65-4 (tert-butyl N-(2-azaspiro[3.3]heptan-6-yl)-N-methyl-carbamate;oxalic acid)

• Product Name: tert-butyl N-(2-azaspiro[3.3]heptan-6-yl)-N-methyl-carbamate;oxalic acid
• CAS No: 2173991-65-4
• MF: C₁₄H₂₄N₂O₆
• MW: 316.350164413452
• MDL: MFCD31567436
• CID: 4639098
• PubChem ID: 132352806
• Update Time: 2025-10-21

tert-butyl N-(2-azaspiro[3.3]heptan-6-yl)-N-methyl-carbamate;oxalic acid Chemical and Physical Properties

Names and Identifiers

• tert-Butyl methyl(2-azaspiro[3.3]heptan-6-yl)carbamate oxalate
• oxalic acid; tert-butyl n-{2-azaspiro[3.3]heptan-6-yl-n-methylcarbamate
• oxalic acid; tert-butyl N-{2-azaspiro[3.3]heptan-6-yl}-N-methylcarbamate
• 6-(N-Methyl-Boc-amino)-2-azaspiro[3.3]heptane oxalate
• t-Butyl N-(2-azaspiro[3.3]heptan-6-yl)-N-methyl-carbamate oxalate
• tert-butyl N-(2-azaspiro[3.3]heptan-6-yl)-N-methyl-carbamate;oxalic acid
• CS-0067266
• 2173991-65-4
• P17618
• tert-butyl N-(2-azaspiro[3.3]heptan-6-yl)-N-methylcarbamate;oxalic acid
• AKOS037644678
• AS-54195
• MFCD31567436
• tert-Butylmethyl(2-azaspiro[3.3]heptan-6-yl)carbamateoxalate
• Oxalic acid tert-butyl n-(2-azaspiro[3.3]heptan-6-yl)-n-methylcarbamate

• MDL： MFCD31567436
• Inchi： 1S/C12H22N2O2.C2H2O4/c1-11(2,3)16-10(15)14(4)9-5-12(6-9)7-13-8-12;3-1(4)2(5)6/h9,13H,5-8H2,1-4H3;(H,3,4)(H,5,6)
• InChI Key： RSHZILLHUIRCLU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C1CC2(CNC2)C1)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: g/mol
• Topological Polar Surface Area: 116

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on tert-butyl N-(2-azaspiro[3.3]heptan-6-yl)-N-methyl-carbamate;oxalic acid

Comprehensive Overview of tert-butyl N-(2-azaspiro[3.3]heptan-6-yl)-N-methyl-carbamate;oxalic acid (CAS No. 2173991-65-4)

The compound tert-butyl N-(2-azaspiro[3.3]heptan-6-yl)-N-methyl-carbamate;oxalic acid (CAS No. 2173991-65-4) is a specialized chemical entity gaining attention in pharmaceutical and organic synthesis research. Its unique spirocyclic structure and carbamate functionality make it a valuable intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly exploring its potential due to its structural versatility and compatibility with modern green chemistry principles.

One of the most searched questions about this compound revolves around its synthetic applications. The 2-azaspiro[3.3]heptane core is a rigid scaffold that can enhance binding affinity in drug candidates, while the tert-butyl carbamate group serves as a protecting group for amines in multi-step syntheses. Recent publications highlight its utility in constructing GPCR-targeted molecules, aligning with the growing demand for precision medicine approaches. The oxalic acid component further improves solubility, addressing a common challenge in formulation development.

From a mechanistic perspective, this compound's spirocyclic amine moiety exhibits conformational restraint, which reduces entropy penalties during target binding—a hot topic in computational drug design forums. Its lipophilicity profile (often queried in ADMET prediction discussions) makes it suitable for crossing biological barriers, though researchers must optimize the N-methyl carbamate group to balance metabolic stability. These characteristics position it as a candidate for neurodegenerative disease research, where blood-brain barrier penetration is critical.

Industry trends show rising interest in spirocyclic compounds like this one, as evidenced by patent filings related to kinase modulation and allosteric binding. The tert-butyl N-(2-azaspiro[3.3]heptan-6-yl) segment specifically enables three-dimensional diversity in compound libraries—a key focus area for AI-driven molecular generation platforms. Laboratories working on fragment-based drug discovery frequently search for such building blocks to expand their 3D pharmacophore collections.

Regarding synthetic methodology, the preparation of CAS 2173991-65-4 typically involves reductive amination of 2-azaspiro[3.3]heptan-6-one followed by carbamate formation—topics trending in organic chemistry webinars. The oxalic acid salt form (as indicated in the name) improves crystallinity for X-ray characterization, a technique widely discussed in structure-activity relationship studies. This aspect is particularly relevant for researchers investigating crystal engineering strategies to enhance drug-like properties.

Environmental and sustainability considerations also apply to this compound. The pharmaceutical industry's shift toward biocatalysis has prompted investigations into enzymatic routes for assembling such azaspiro scaffolds, reducing reliance on traditional heavy metal catalysts. This aligns with ESG (Environmental, Social, and Governance) metrics now prioritized by investors—a connection often overlooked in technical literature but increasingly searched in sustainable chemistry databases.

Analytical characterization of tert-butyl N-(2-azaspiro[3.3]heptan-6-yl)-N-methyl-carbamate;oxalic acid requires advanced techniques like LC-MS and 2D NMR, subjects frequently queried in spectroscopy forums. The compound's chiral center (if present) adds complexity to enantiomeric purity assessments—a pain point addressed in recent chromatography optimization studies. These analytical challenges reflect broader industry needs for high-throughput characterization methods compatible with automated synthesis platforms.

In conclusion, CAS 2173991-65-4 represents a compelling case study at the intersection of medicinal chemistry and molecular design. Its structural features respond to multiple current demands: from enabling undruggable target approaches to supporting continuous manufacturing initiatives. As research progresses, this compound will likely feature more prominently in discussions about next-generation therapeutics and synthetic efficiency—making it a molecule worth watching in both academic and industrial settings.